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Compound of Interest

Compound Name: Ethyl anthranilate

Cat. No.: B146823

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on ethyl anthranilate, a significant chemical
compound utilized in various scientific and industrial applications. The information is presented
to support research and development activities.

Core Chemical Properties

Ethyl anthranilate is an ester of anthranilic acid and ethanol. It is recognized as a colorless
liquid with a fruity odor and is insoluble in water.[1][2]

Quantitative Data Summary

The fundamental molecular properties of ethyl anthranilate are summarized in the table below
for quick reference and comparison.

Property Value References
Molecular Formula C9H11NO2 [B1415161 71181
Molecular Weight 165.19 g/mol [21[31[415116]118]

Experimental Protocols
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Detailed experimental methodologies for determining the properties of ethyl anthranilate are
available through various established chemical analysis resources. Key properties such as
melting point, boiling point, and density have been determined through standardized laboratory
procedures. For instance, the melting point is cited as 13-15 °C, the boiling point as 129-130 °C
at 9 mmHg, and the density as 1.117 g/mL at 25 °C.[1][6] These values are typically
ascertained using techniques like differential scanning calorimetry for melting point, distillation
under reduced pressure for boiling point, and pycnometry for density.

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the compound's name, its
chemical formula, and its resulting molecular weight.
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Core properties of Ethyl Anthranilate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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